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Compound of Interest

Compound Name:
DIETHYL

IODOMETHYLPHOSPHONATE

Cat. No.: B080390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential safety information, troubleshooting guides, and

experimental protocols for the safe handling and use of Diethyl Iodomethylphosphonate in a

laboratory setting. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining the integrity of experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Diethyl Iodomethylphosphonate?

A1: Diethyl Iodomethylphosphonate is classified as a hazardous substance. The primary

hazards include:

Skin Irritation: Causes skin irritation upon contact.[1]

Serious Eye Irritation: Can cause serious eye irritation.[1]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?
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A2: Appropriate PPE must be worn at all times when handling Diethyl
Iodomethylphosphonate. This includes:

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing should be worn.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

ventilation is inadequate, a respirator may be necessary.

Q3: How should Diethyl Iodomethylphosphonate be stored?

A3: Proper storage is essential to maintain the chemical's stability and prevent accidents.

Keep the container tightly closed.

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Q4: What should I do in case of accidental exposure?

A4: Immediate action is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[1]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek medical attention

immediately.
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Q5: What are the proper disposal procedures for this chemical?

A5: Diethyl Iodomethylphosphonate and its containers must be disposed of as hazardous

waste. Follow all local, state, and federal regulations for chemical waste disposal. Do not pour

down the drain.

Troubleshooting Guide
Issue Possible Cause Solution

Reaction failure or low yield in

a Horner-Wadsworth-Emmons

reaction

Reagent degradation due to

improper storage.

Ensure the reagent was stored

in a tightly sealed container,

protected from moisture and

light. Consider using a fresh

bottle of the reagent.

Incomplete deprotonation of

the phosphonate.

Use a strong, fresh base (e.g.,

Sodium Hydride) and ensure

anhydrous reaction conditions.

Aldehyde/ketone starting

material is impure or contains

water.

Purify the carbonyl compound

before use and ensure all

glassware is thoroughly dried.

Formation of unexpected

byproducts

Reaction temperature is too

high.

Maintain the recommended

reaction temperature. For

sensitive substrates, consider

running the reaction at a lower

temperature.

Presence of impurities in the

starting materials or solvents.

Use purified starting materials

and anhydrous solvents.

Difficulty in product purification
Residual phosphonate

byproducts.

The dialkylphosphate

byproduct is typically water-

soluble and can be removed

by aqueous extraction during

workup.

Quantitative Data Summary
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Property Value Source

Molecular Formula C5H12IO3P PubChem

Molecular Weight 278.03 g/mol PubChem

Appearance Colorless to light yellow liquid Fisher Scientific SDS

Boiling Point 112 - 114 °C @ 1 mmHg Fisher Scientific SDS

Density 1.55 g/cm³ PubChem

Experimental Protocol: Horner-Wadsworth-Emmons
Reaction
This protocol provides a general procedure for the olefination of an aldehyde using Diethyl
Iodomethylphosphonate. Note: This is a representative protocol and may require optimization

for specific substrates.

Materials:

Diethyl Iodomethylphosphonate

Sodium Hydride (NaH), 60% dispersion in mineral oil

Anhydrous Tetrahydrofuran (THF)

Aldehyde

Saturated aqueous ammonium chloride (NH4Cl) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:
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Preparation: All glassware must be thoroughly dried in an oven and cooled under a stream of

dry nitrogen or argon. The reaction should be carried out under an inert atmosphere.

Deprotonation: In a two-neck round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet, suspend Sodium Hydride (1.1 equivalents) in anhydrous THF.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of Diethyl Iodomethylphosphonate (1.0 equivalent) in anhydrous

THF to the NaH suspension via a syringe or dropping funnel.

Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional 30 minutes. The formation of the ylide is often indicated by a color change.

Olefination: Cool the ylide solution back to 0 °C.

Slowly add a solution of the aldehyde (1.0 equivalent) in anhydrous THF to the ylide solution.

After the addition is complete, allow the reaction to warm to room temperature and stir until

the reaction is complete (monitor by TLC).

Workup: Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl

solution.

Transfer the mixture to a separatory funnel and add water and the extraction solvent.

Separate the organic layer. Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under

reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel.

Visual Workflow and Safety Diagrams
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Preparation Handling Cleanup & Disposal
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Caption: Safe Handling Workflow for Diethyl Iodomethylphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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